![molecular formula C14H19BrN2O B4979958 1-(4-bromobenzoyl)-4-propylpiperazine](/img/structure/B4979958.png)
1-(4-bromobenzoyl)-4-propylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-bromobenzoyl)-4-propylpiperazine, commonly known as BBPP, is a chemical compound that belongs to the family of piperazine derivatives. BBPP has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.
Mechanism of Action
BBPP acts as a partial agonist at the 5-HT1A receptor, which means that it activates the receptor but to a lesser extent than a full agonist. This leads to a decrease in the firing rate of serotonin neurons in the brain, resulting in the release of less serotonin. This mechanism is thought to underlie the anxiolytic and antidepressant effects of BBPP.
Biochemical and Physiological Effects:
BBPP has been shown to have a number of biochemical and physiological effects in animal models. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. BBPP has also been shown to decrease the levels of corticosterone, a hormone that is released in response to stress. These effects suggest that BBPP may have neuroprotective and anti-stress properties.
Advantages and Limitations for Lab Experiments
One advantage of using BBPP in lab experiments is that it has a high affinity for the 5-HT1A receptor, making it a useful tool for studying the function of this receptor. However, BBPP has a relatively short half-life, which means that its effects may be short-lived. In addition, BBPP has not been extensively studied in humans, which limits its potential applications in clinical research.
Future Directions
There are several future directions for research on BBPP. One area of interest is the development of new antidepressant drugs based on the structure of BBPP. Another area of interest is the study of the long-term effects of BBPP on the brain and behavior. Finally, there is a need for further research on the safety and efficacy of BBPP in humans, particularly in the treatment of mood disorders.
Synthesis Methods
BBPP can be synthesized through a reaction between 4-bromobenzoyl chloride and propylpiperazine in the presence of a base such as triethylamine. The reaction yields BBPP as a white solid, which can be purified through recrystallization or column chromatography.
Scientific Research Applications
BBPP has been used in scientific research to study its effects on the central nervous system. It has been found to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. BBPP has also been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the development of new antidepressant drugs.
properties
IUPAC Name |
(4-bromophenyl)-(4-propylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19BrN2O/c1-2-7-16-8-10-17(11-9-16)14(18)12-3-5-13(15)6-4-12/h3-6H,2,7-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIOVUXCNCXLZCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCN(CC1)C(=O)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.